Cas no 2136023-05-5 (1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one)
1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-2531808
- 1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one
- 2136023-05-5
- 1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one
-
- Inchi: 1S/C7H13NO2/c1-5(9)7-3-8(4-7)6(2)10/h5,7,9H,3-4H2,1-2H3/t5-/m1/s1
- InChI Key: FKKHBYXWAWGWHW-RXMQYKEDSA-N
- SMILES: O[C@H](C)C1CN(C(C)=O)C1
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 40.5Ų
1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2531808-0.05g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 0.05g |
$935.0 | 2024-06-19 | |
| Enamine | EN300-2531808-0.1g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 0.1g |
$980.0 | 2024-06-19 | |
| Enamine | EN300-2531808-0.25g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 0.25g |
$1024.0 | 2024-06-19 | |
| Enamine | EN300-2531808-0.5g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 0.5g |
$1069.0 | 2024-06-19 | |
| Enamine | EN300-2531808-1.0g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 1.0g |
$1113.0 | 2024-06-19 | |
| Enamine | EN300-2531808-2.5g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 2.5g |
$2185.0 | 2024-06-19 | |
| Enamine | EN300-2531808-5.0g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 5.0g |
$3231.0 | 2024-06-19 | |
| Enamine | EN300-2531808-10.0g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 95% | 10.0g |
$4791.0 | 2024-06-19 | |
| Enamine | EN300-2531808-1g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 1g |
$1113.0 | 2023-09-14 | ||
| Enamine | EN300-2531808-5g |
1-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}ethan-1-one |
2136023-05-5 | 5g |
$3231.0 | 2023-09-14 |
1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one
Comprehensive Overview of 1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one (CAS No. 2136023-05-5)
1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one, with the CAS number 2136023-05-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique azetidine ring structure, which is increasingly studied for its potential applications in drug discovery and medicinal chemistry. The presence of the hydroxyethyl and acetyl functional groups further enhances its reactivity and utility in synthetic pathways.
In recent years, the demand for chiral building blocks like 1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one has surged, driven by the growing focus on enantioselective synthesis in the pharmaceutical industry. Researchers are particularly interested in its potential as a precursor for bioactive molecules, including enzyme inhibitors and receptor modulators. The compound's stereochemistry, denoted by the (1R) configuration, is critical for its biological activity, making it a valuable target for asymmetric synthesis.
The synthesis of 1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one often involves multi-step organic reactions, including ring formation and stereoselective reduction. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate structural characterization. Its CAS number 2136023-05-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.
From an industrial perspective, this compound aligns with the trend toward green chemistry and sustainable synthesis. Its potential applications in biodegradable materials and catalysis are under exploration, addressing global concerns about environmental impact. Additionally, its compatibility with flow chemistry systems makes it attractive for scalable production, a topic frequently searched by chemists and engineers.
In the context of drug development, 1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one is being investigated for its role in designing next-generation therapeutics. Its structural motifs are found in compounds targeting neurological disorders and metabolic diseases, areas of high interest in medical research. The compound's azetidine core is also relevant to proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery.
For researchers and manufacturers, understanding the physicochemical properties of CAS 2136023-05-5 is essential. Parameters such as solubility, stability, and reactivity are critical for optimizing its use in various applications. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its behavior in complex systems, a topic frequently queried in academic and industrial forums.
In summary, 1-{3-(1R)-1-hydroxyethylazetidin-1-yl}ethan-1-one (CAS 2136023-05-5) represents a versatile and promising compound in modern chemistry. Its unique structure, combined with its potential applications in pharmaceuticals, materials science, and catalysis, makes it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing sustainable and precision-driven chemical solutions.
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